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Propaquizafop application in oilseed rape and
sugar beet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Propaquizafop: Chemical Profile and Properties

Table 1: Basic Chemical and Regulatory Identity of Propaquizafop

Property Description

IUPAC Name 2-isopropylideneaminooxyethyl (R)-2-[4-(6-chloroquinoxalin-2-
yloxy)phenoxy]propionate [1]

CAS RN 111479-05-1 [1] [2]
Molecular C22H22CIN3Os [1]
Formula

Molecular Mass 443.88 g/mol [1]

Pesticide Type Selective, systemic herbicide [1]
Substance Aryloxyphenoxypropionate (FOP) [1]
Group

Mode of Action Acetyl CoA carboxylase (ACCase) inhibitor (HRAC Group A, WSSA Group 1);
disrupts fatty acid biosynthesis [1]
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Property Description
Physical State Off-white or earthy yellow powder [1] [2]
Minimum Purity >=92% [2]

EU Inclusion 28/02/2027 [1]
Expires

Table 2: Key Physicochemical and Environmental Fate Data

Property Value Conditions |/ Notes
Water Solubility 0.63 At 20°C and pH 7 [1]
mg/L
Melting Point 66.3 °C [1]
Environmental Fate Alert Moderate = Moderately persistent and mobile [1]
Ecotoxicity Alert Moderate  Moderate toxicity to birds, fish, Daphnia, bees, and

earthworms [1]

Human Health Alert Moderate  Possible carcinogen and genotoxic; moderate chronic
mammalian toxicity [1]

Persistence (Forever Yes Based on environmental persistence criteria [1]
Chemical)

Application in Oilseed Rape

Propaquizafop is a key tool for managing grass weeds and volunteer cereals in oilseed rape, typically

applied as an early post-emergence treatment [3].

Table 3: Application Protocol for Oilseed Rape
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Parameter Specification

Target Weeds Volunteer cereals, Annual meadow grass (up to 3 leaves), Italian ryegrass, and
other grass weeds [1] [3]

Application Early post-emergence, from crop emergence up to the 4-leaf stage [3]. Accurate
Timing timing is critical for efficacy [3].

Example FALCON (100 g/L propaquizafop) [3]

Product

Application Note Can be used in crops with companion buckwheat for CSFB management with
minimal effect [3].

Dose Rate Dependent on target weed and growth stage. Reduced rates are typically used
for volunteer cereals [3].

Application in Sugar Beet

Propaquizafop is also registered for use in sugar beet, offering control over a similar spectrum of grass
weeds [1] [2].

Table 4: Application Protocol for Sugar Beet

Parameter Specification

Target Weeds Annual grass weeds and volunteer cereals [1]

Application Timing Post-emergence, after weeds have emerged.

Example Product Ready (M21164) [4] / Shogun [1]

Application Note Used as a foliar spray for selective control within the crop [1].

Experimental Application Protocol
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This standardized protocol can be adapted for field efficacy trials.

1. Experimental Design

e Layout: Randomized Complete Block Design (RCBD) with a minimum of four replications.

e Treatments: Include multiple doses of propaquizafop, a non-treated control plot, and a standard
herbicide reference product for comparison.

¢ Plot Size: Minimum of 10 m2 to ensure reliable data collection and minimize edge effects.

2. Herbicide Application

e Calibration: Calibrate the sprayer before application to ensure accurate and even distribution. Use a
boom sprayer equipped with flat fan nozzles.

e Water Volume: Apply at a volume of 200-300 L per hectare.

e Pressure: Maintain a consistent pressure of 2.0-3.0 bar.

e Carrier: Use water as the carrier. The formulation (e.g., EC) should be mixed with water to form a
homogeneous spray solution [1] [3].

3. Data Collection and Assessment

e Weed Density: Count the number of each target weed species per square meter in each plot before
application and at regular intervals after application (e.g., 14, 28, and 56 Days After Treatment - DAT).

¢ Weed Control Efficacy: Visually assess the percentage control of each weed species relative to the
non-treated control plot at 14, 28, and 56 DAT. Use a standard scale (0% = no effect, 100% =
complete control).

e Crop Phytotoxicity: Visually assess any crop injury (e.g., chlorosis, necrosis, stunting) at the same
intervals, rating on a scale of 0% (no injury) to 100% (complete plant death).

e Crop Yield: At harvest, measure the yield from each plot (e.g., kg/ha for sugar beet root or tons/ha for
oilseed rape seed) to determine the economic impact of the treatment.

4. Data Analysis

e Subject all collected data to analysis of variance (ANOVA).
e Separate means using an appropriate test (e.g., Tukey's HSD test) at a significance level of p < 0.05.

The experimental workflow for a propaquizafop efficacy trial is as follows:
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End: Data Analysis & Report

Click to download full resolution via product page

Stewardship and Resistance Management

e Weed Resistance: Resistance to propaquizafop has been recorded in species like Alopecurus
myosuroides and Eleusine indica [1]. To mitigate resistance, always use propaquizafop within a
diverse weed management program and in rotation or mixture with herbicides from different mode
of action groups [3].

e Environmental Stewardship: Propaquizafop is moderately mobile and persistent, posing a
potential risk to water courses [1]. Adhere to local environmental stewardship schemes, such as the
UK Voluntary Initiative, to prevent runoff and leaching [3].

¢ Human Safety: As a possible carcinogen and genotoxicant, wear appropriate personal protective
equipment (PPE) during handling and application [1].

Reference Summary

¢ University of Hertfordshire PPDB (2014). Provides comprehensive data on the chemistry,
properties, ecotoxicity, and environmental fate of propaquizafop [1].

e ADAMA Autumn Blog (2025). Details the practical use of propaquizafop (as FALCON) in oilseed
rape for post-emergence grass weed control, including integration with companion crops [3].

e BCPC Online UK Pesticide Guide (March 2025). Lists the approval status of new propaquizafop
products (e.g., Ready M21164) in the UK, confirming its current regulatory status for use [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. Selling Propaquizafop 111479-05-1 92% In stock suppliers|Tocopharm [tocopharm.com]
3. Powering-up Post-Emergence Weed Control in Oilseed Rape [adama.com]
4. BCPC's Online UK Pesticide Guide - New products and ... [bcpc.org]

To cite this document: Smolecule. [Propaquizafop application in oilseed rape and sugar beet].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b540285#propaquizafop-application-in-oilseed-rape-and-sugar-

beet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: (S)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.tocopharm.com/products/PlantGrowthRegulators/111479-05-1.php
https://www.adama.com/uk/en/autumn-blog/powering-post-emergence-weed-control-oilseed-rape
https://www.bcpc.org/latest-news/bcpcs-online-uk-pesticide-guide-new-products-and-approvals-march-2025
https://www.smolecule.com/products/b540285#propaquizafop-application-in-oilseed-rape-and-sugar-beet
https://www.smolecule.com/products/b540285#propaquizafop-application-in-oilseed-rape-and-sugar-beet
https://www.smolecule.com/products/b540285#propaquizafop-application-in-oilseed-rape-and-sugar-beet
https://www.smolecule.com/products/b540285#propaquizafop-application-in-oilseed-rape-and-sugar-beet
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540285?utm_src=pdf-bulk
https://www.smolecule.com/products/s540285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

